Cas no 18721-65-8 (1-tert-butyl 1-ethyl cyclopropane-1,1-dicarboxylate)

• Product Name: 1-tert-butyl 1-ethyl cyclopropane-1,1-dicarboxylate
• CAS No: 18721-65-8
• MDL: MFCD29054949
• CID: 4625998
• PubChem ID: 89544850
• Update Time: 2025-10-30

1-tert-butyl 1-ethyl cyclopropane-1,1-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Cyclopropanedicarboxylic acid, 1-(1,1-dimethylethyl) 1-ethyl ester
• 1-tert-butyl 1-ethyl cyclopropane-1,1-dicarboxylate

• MDL： MFCD29054949

Additional information on 1-tert-butyl 1-ethyl cyclopropane-1,1-dicarboxylate

Research Brief on 1-tert-butyl 1-ethyl cyclopropane-1,1-dicarboxylate (CAS: 18721-65-8) in Chemical Biology and Pharmaceutical Applications

1-tert-butyl 1-ethyl cyclopropane-1,1-dicarboxylate (CAS: 18721-65-8) is a cyclopropane derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including protease inhibitors, antiviral agents, and anticancer drugs. Recent studies have highlighted its role in facilitating the construction of complex molecular architectures through cyclopropanation reactions, which are pivotal in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-tert-butyl 1-ethyl cyclopropane-1,1-dicarboxylate as a precursor in the synthesis of novel HIV-1 protease inhibitors. The researchers employed a multi-step synthetic route, leveraging the compound's cyclopropane ring as a rigid scaffold to enhance binding affinity to the protease active site. The resulting inhibitors exhibited improved pharmacokinetic properties and reduced off-target effects compared to previous generations of inhibitors.

In the field of oncology, a recent preclinical study explored the potential of derivatives of 1-tert-butyl 1-ethyl cyclopropane-1,1-dicarboxylate as modulators of the p53 pathway. The study, published in Cancer Research, reported that these derivatives could selectively activate mutant p53 proteins, thereby restoring their tumor-suppressive functions in various cancer cell lines. This finding opens new avenues for developing targeted therapies for cancers with p53 mutations, which account for approximately 50% of all human cancers.

Another notable application of this compound is in the development of antiviral agents. A 2024 study in Antiviral Research described the synthesis of broad-spectrum antiviral compounds using 1-tert-butyl 1-ethyl cyclopropane-1,1-dicarboxylate as a key building block. The researchers modified the ester groups of the compound to enhance its bioavailability and metabolic stability, resulting in derivatives with potent activity against RNA viruses such as SARS-CoV-2 and influenza.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of 1-tert-butyl 1-ethyl cyclopropane-1,1-dicarboxylate to improve yield and scalability. A 2023 paper in Organic Process Research & Development presented a novel catalytic system for the cyclopropanation of tert-butyl ethyl malonate, achieving a 90% yield under mild conditions. This development is particularly significant for industrial-scale production of the compound and its derivatives.

Looking forward, researchers are exploring the potential of 1-tert-butyl 1-ethyl cyclopropane-1,1-dicarboxylate in drug delivery systems. Preliminary studies suggest that its lipophilic nature and chemical stability make it suitable for conjugation with various drug molecules to improve their tissue penetration and cellular uptake. Additionally, computational studies are being conducted to predict new biological targets for this compound class, which may lead to the discovery of novel therapeutic applications.

In conclusion, 1-tert-butyl 1-ethyl cyclopropane-1,1-dicarboxylate (CAS: 18721-65-8) continues to be a valuable scaffold in pharmaceutical research, with recent studies expanding its applications across multiple therapeutic areas. Its versatility as a synthetic intermediate and potential as a bioactive molecule make it a compound of significant interest in the chemical biology and medicinal chemistry communities. Future research directions likely include further optimization of its derivatives for enhanced pharmacological properties and exploration of its mechanisms of action at the molecular level.